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This technical guide provides an in-depth overview of the geological conditions of the
Narashino area in Chiba Prefecture, Japan. The region's geology is primarily characterized by
the Shimosa Plateau and coastal reclaimed land, each presenting distinct soil compositions
and geological structures. This document synthesizes available data from geological surveys,
with a particular focus on quantitative soil properties and the methodologies employed in their
assessment. The information presented herein is intended to serve as a foundational resource
for research and development activities where ground stability and composition are critical
factors.

Geological Overview

The geology of the Narashino area is broadly divided into two main categories: the inland
Shimosa Plateau and the coastal reclaimed land adjacent to Tokyo Bay.[1]

e Shimdsa Plateau: This inland region is situated on the Shimosa Group, a geological
formation from the Tertiary and Pleistocene periods.[2] The Shimodsa Group is composed of
the Jizodo, Yabu, and Narita formations, which primarily consist of sedimentary layers of
loose sand, clay silt, and pebbly-sand.[2] Overlying these formations are more recent, fertile
layers of volcanic ash.[2]

e Reclaimed Land: The coastal area of Narashino, particularly south of Route 14, is
predominantly artificially reclaimed land.[3] This area was developed in two main periods:
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1964-1966 and 1971-1977.[3] The reclaimed soil layer is typically 2 to 4 meters thick, with a
groundwater level of 1 to 3 meters from the surface.[3] Beneath this fill, there is often a loose
alluvial soil layer.[3] These man-made strata were significantly impacted by soil liquefaction
during the 2011 Great East Japan Earthquake due to their high water content.[1]

A comprehensive understanding of the subsurface geology is available through the "Urban
Geological Map of the Northern Area of Chiba Prefecture,” published by the Geological Survey
of Japan (GSJ), AIST.[4][5][6] This resource provides detailed 3D visualizations of the
Quaternary coastal and fluvial sediments, as well as the artificial landfill soil.[4]

Subsurface Soil Characteristics

The soil properties in the Narashino area vary significantly between the reclaimed coastal
region and the inland plateau. The following tables summarize quantitative data obtained from
boring logs in the reclaimed areas.

Table 2.1: Representative Soil Profile - Reclaimed Land

(Akanehama District)
Depth (m) Soil Type SPT N-value Remarks

High liquefaction

. potential.
0-6.0 Sand Fill <10
Groundwater level at
approx. 2.0m.
Loose alluvial soil
6.0 - Alluvial Sand <10 layer underlying the

sand fill.

Data synthesized from the "Preliminary Report on Disasters Observed in Narashino City due to
Liguefaction During Erthquake Great East Japan Earthquake."[3]

Table 2.2: General Soil Characteristics - Non-Reclaimed
Area Foundation Soils
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Depth (m) Soil Type SPT N-value Remarks
Not typically
0-5.0 Soft Cohesive Soils - liquefiable but prone

to deformation.

Non-liquefiable, may
>5.0 Alluvial Sand Layer ~ 20 transfer strong ground

motion.

Data synthesized from the "Preliminary Report on Disasters Observed in Narashino City due to
Liguefaction During Erthquake Great East Japan Earthquake."

Experimental Protocols

The geological data for the Narashino area is primarily derived from boring surveys, including
soil sampling and Standard Penetration Tests (SPT). These investigations are conducted in
accordance with the standards set by the Japanese Geotechnical Society (JGS) and Japanese
Industrial Standards (JIS).[3][7]

Boring and Soil Sampling

Boring surveys are essential for directly observing subsurface geological layers and collecting

soil samples for laboratory testing.
e Procedure:
o Aborehole is advanced to the desired depth.

o For undisturbed soil samples, specialized samplers are used, such as the thin-walled tube
sampler with a fixed piston (JGS 1221) or rotary double-tube and triple-tube samplers
(JGS 1222, JGS 1223).[7]

o The sampler is carefully pushed or driven into the soil at the bottom of the borehole.

o The sampler is withdrawn, and the soil sample is extruded and prepared for transportation
to the laboratory.
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o Samples are sealed to maintain their in-situ moisture content and prevent disturbance
during transport.

Standard Penetration Test (SPT)

The SPT is a dynamic penetration test performed in a borehole to assess the relative density of
soils and obtain a disturbed soil sample. The procedure is standardized by JIS A 1219.[5][7]

e Apparatus:
o A standard split-barrel sampler.
o Adrive hammer with a mass of 63.5 kg.
o Adrop height of 75 cm.

» Procedure:

o The sampler is driven into the soil at the bottom of the borehole over a total distance of 45
cm.

o The number of blows required to penetrate each of the three 15 cm intervals is recorded.

o The SPT N-value is the sum of the blow counts for the final two 15 cm intervals (i.e., the
penetration from 15 cm to 45 cm).

o If the sampler penetrates more than 30 cm under the weight of the hammer alone, the N-
value is recorded as 0.[5]

Visualizations
Geological Cross-Section of Narashino Area

The following diagram illustrates a representative geological cross-section of the Narashino
area, depicting the relationship between the Shimdsa Plateau and the coastal reclaimed land.
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A simplified geological cross-section of the Narashino area.

Standard Penetration Test (SPT) Workflow

The diagram below outlines the key steps involved in conducting a Standard Penetration Test.

Drive sampler final 15 cm

Start SPT at desired depth (Record blow count)

Drive sampler first 15 cm Drive sampler next 15 cm
(Record blow count ) (Record blow count)

Click to download full resolution via product page

Workflow for the Standard Penetration Test (JIS A 1219).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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